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Compound of Interest

Compound Name: 7-Bromoquinolin-2(1H)-one

Cat. No.: B152722

Essential Safety and Handling Guide for 7-
Bromoquinolin-2(1H)-one

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 7-Bromoquinolin-2(1H)-one (CAS No. 99465-10-8),
including operational procedures and disposal plans.

Chemical and Physical Properties

Property Value

CAS Number 99465-10-8[1][2][3]

Molecular Formula C9H6BrNOJ[1][2][3]

Molecular Weight 224.05 g/mol [2][3]
Appearance Off-white to light brown solid[2]
Melting Point 270-272°C[2]

Boiling Point 375.41£42.0 °C (Predicted)[2]
Density 1.620 g/cm3 (Predicted)[2]
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Hazard Identification and Safety Precautions

Safety information for 7-Bromoquinolin-2(1H)-one indicates that it is a hazardous substance
requiring careful handling to minimize exposure.[2]

GHS Hazard Classification:
o Skin corrosion/irritation: Category 2 (Causes skin irritation)[2]
o Serious eye damage/eye irritation: Category 2A (Causes serious eye irritation)[2]

o Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3 (May
cause respiratory irritation)[2]

Signal Word: Warning[2]

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for 7-
Bromogquinolin-2(1H)-one, safety precautions are also based on data from structurally similar
compounds, such as 7-BROMO-4-METHYLQUINOLIN-2(1H)-ONE.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment (PPE) is the most critical line of
defense when handling this compound.
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Protection Type Specification Purpose

) To prevent eye contact which
] Chemical safety goggles or a )
Eye and Face Protection can lead to serious eye

face shield. o
irritation.[2][4]

Chemical-resistant gloves )
To prevent skin contact and

Skin Protection (e.g., Nitrile rubber), a lab coat, ]
absorption.[2][4]

and closed-toe shoes.

Use in a well-ventilated area. A

NIOSH-approved respirator ) ]
To prevent inhalation of the

Respiratory Protection may be required for operations
substance.[2][5]

with the potential for dust or

aerosol generation.

Operational Plan for Safe Handling

A systematic approach to handling 7-Bromoquinolin-2(1H)-one is crucial to minimize

exposure risk.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Keep away from incompatible materials such as strong oxidizing agents.[6]
2. Handling and Use:

 All handling of the solid material should be conducted in a designated area, preferably within
a chemical fume hood to control airborne dust.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[6]

e Avoid creating dust when handling the solid material.
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Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]
. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[5]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[5]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[5]

. Spill and Leak Procedures:
Clean up all spills immediately.
Avoid breathing dust and contact with skin and eyes.[4]
Wear appropriate PPE, including a dust respirator.[4]

Use dry clean-up procedures and avoid generating dust. Sweep up, shovel up, or vacuum up
the material and place it in a suitable, closed container for disposal.[4][5]

Disposal Plan

Proper disposal of 7-Bromoquinolin-2(1H)-one and its containers is imperative to prevent
environmental contamination and ensure regulatory compliance.

e Unused or Waste Product: Dispose of contents and container in accordance with local,
regional, and national regulations. This may involve incineration in a permitted hazardous

waste facility.
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o Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable
materials as hazardous waste.

o Empty Containers: Triple rinse containers with a suitable solvent. The rinsate should be
collected and treated as hazardous waste. Puncture and dispose of the container in
accordance with local regulations.

Experimental Workflow

The following diagram illustrates the safe handling workflow for 7-Bromoquinolin-2(1H)-one.
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Safe Handling Workflow for 7-Bromoquinolin-2(1H)-one
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Caption: Workflow for the safe handling of 7-Bromoquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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